4',5-Dimethylangelicin

• CAS: 5762-92-5
• Synonyms: 4',5-dimethylangelicin; 5,9-dimethylangelicin
• Molecular Formula: C13H10O3
• Molecular Weight: 214.22 g/mol
• SMILES: CC1=CC2=C(C(=CO2)C)C3=C1C=CC(=O)O3
• InChI: InChI=1S/C13H10O3/c1-7-5-10-12(8(2)6-15-10)13-9(7)3-4-11(14)16-13/h3-6H,1-2H3
• InChIKey: SYNCKGPPLJHSSM-UHFFFAOYSA-N

4',5-Dimethylangelicin (CAS 5762-92-5) is a synthetic angular furocoumarin belonging to the angelicin class of psoralen derivatives. Designed as a monofunctional DNA photobinding agent, it possesses methyl substituents at the 4' and 5 positions of the furocoumarin core.

4',5-Dimethylangelicin (CAS 5762-92-5) Procurement Guide: An Angular Furocoumarin for Monofunctional DNA Photobinding Research

4',5-Dimethylangelicin (CAS 5762-92-5) is a synthetic angular furocoumarin belonging to the angelicin class of psoralen derivatives [1]. Designed as a monofunctional DNA photobinding agent, it possesses methyl substituents at the 4' and 5 positions of the furocoumarin core. Unlike linear psoralens such as 8-methoxypsoralen (8-MOP), this compound lacks the ability to form DNA interstrand crosslinks upon UVA activation, thereby offering a critical reduction in phototoxic and mutagenic risk [2]. Its primary application has been as a research tool and candidate in the photochemotherapy of hyperproliferative skin disorders, where its defined photochemical mechanism enables precise experimental control.

Compound ClassAngular furocoumarin (angelicin derivative)

Photobinding ModeMonofunctional DNA adducts, no crosslinks

Research ContextPhotobiology & hyperproliferation model photochemotherapy

• [1] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source
• [2] Bordin F, Carlassare F, Baccichetti F, Guiotto A, Rodighiero P, Vedaldi D, Dall'Acqua F. 4,5'-Dimethylangelicin: a new DNA-photobinding monofunctional agent. Photochem Photobiol. 1979;29(6):1063-70. doi: 10.1111/j.1751-1097.1979.tb07821.x. View Source

Why 4',5-Dimethylangelicin Cannot Be Substituted by Generic Angelicin or Psoralen Analogs

The photobiological properties of angelicin derivatives are exquisitely sensitive to the position and number of methyl substituents. The 4',5-dimethyl substitution pattern uniquely optimizes the balance between DNA intercalation affinity and monofunctional photoaddition kinetics, creating a profile that is not achievable by the parent angelicin, other mono-methylated analogs, or bifunctional crosslinking psoralens [1]. Substituting 4',5-dimethylangelicin with 8-MOP or psoralen introduces crosslinking activity and associated photogenotoxicity, while substituting it with under-methylated analogs such as angelicin or 4'-methylangelicin sacrifices photobinding efficiency and antiproliferative potency [2][3]. The biological consequence is a significantly altered safety and efficacy profile, making compound interchange infeasible in any controlled research or translational context.

Linear psoralens (8-MOP/psoralen)May introduce crosslinking photogenotoxicity, shifting endpoint profile away from monofunctional context.

Under-methylated angelicinsLower photobinding rate and potential antiproliferative activity shift may reduce assay sensitivity.

3,4-Disubstituted analogsDifferent methylation pattern can alter photoaddition kinetics and photogenotoxicity endpoints.

• [1] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source
• [2] Bordin F, Carlassare F, Baccichetti F, Guiotto A, Rodighiero P, Vedaldi D, Dall'Acqua F. 4,5'-Dimethylangelicin: a new DNA-photobinding monofunctional agent. Photochem Photobiol. 1979;29(6):1063-70. doi: 10.1111/j.1751-1097.1979.tb07821.x. View Source
• [3] Vedaldi D, Dall'Acqua F, Baccichetti F, Carlassare F, Bordin F, Rodighiero P, Manzini P, Guiotto A. Methylangelicins: structure activity studies on the role of methyl groups present in 3,4 and 4',5' photoreactive sites. 1991. Handle: 11577/2512411. View Source

Quantitative Differentiation Evidence for 4',5-Dimethylangelicin vs. Closest Analogs

DNA Photobinding: Monofunctional Character and Rate Superiority over Angelicin and Bifunctional Psoralens

4',5-Dimethylangelicin photobinds to DNA as a pure monofunctional reagent, without forming interstrand crosslinks [1]. Under 365 nm irradiation, its photobinding rate is several times faster than that of angelicin and comparable to that of the bifunctional psoralen (about the same degree), establishing a unique combination of high reactivity and the absence of crosslink formation [1]. This contrasts with 8-methoxypsoralen, which generates both monoadducts and crosslinks, and with parent angelicin, which exhibits markedly lower photobinding extent [2].

DNA Photobinding Rate

Reported

TargetSeveral times faster than angelicin; no crosslinks detected

ComparatorsAngelicin: slower; 8-MOP: forms interstrand crosslinks

Supports high-density monofunctional lesion studies without crosslink interference.

365 nm UVA, in vitro/in vivo models.

Evidence Dimension	DNA photobinding rate and crosslink formation
Target Compound Data	Photobinds several times faster than angelicin; comparable to psoralen; no crosslinkages detected.
Comparator Or Baseline	Angelicin: lower photobinding rate. Psoralen/8-MOP: forms interstrand crosslinks.
Quantified Difference	Photobinding rate vs. angelicin: 'several times faster'. Crosslink formation: 0% for 4',5-dimethylangelicin vs. present for psoralen/8-MOP.
Conditions	Irradiation at 365 nm, native DNA, in vitro and in vivo (Ehrlich ascites tumor cells, E. coli).

Why This Matters

Enables experimental systems where high DNA modification density is required without the complication of crosslink-dependent repair pathways or phototoxicity.

• [1] Bordin F, Carlassare F, Baccichetti F, Guiotto A, Rodighiero P, Vedaldi D, Dall'Acqua F. 4,5'-Dimethylangelicin: a new DNA-photobinding monofunctional agent. Photochem Photobiol. 1979;29(6):1063-70. doi: 10.1111/j.1751-1097.1979.tb07821.x. View Source
• [2] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source

Mutagenic Activity: Markedly Lower than 8-Methoxypsoralen and Select Angelicin Derivatives

In the E. coli wild-type strain WP2, 4',5-dimethylangelicin demonstrates mutagenic activity that is markedly lower than that of the clinical standard 8-MOP [1]. In a broad comparison of methylated angelicins, 4',5-dimethylangelicin exhibits poor mutagenic activity, sharply contrasting with the higher mutagenicity of 4'-methylangelicin and 4,4',5'-trimethylangelicin [2]. This favorable mutagenicity profile was a key factor in its selection for clinical evaluation in psoriasis [1].

Mutagenicity Ranking

Head-to-head

4,4',5'-Trimethylangelicin (highest)

4'-Methylangelicin

4',5-Dimethylangelicin (target, lowest)

Lower mutagenic burden supports photogenotoxicity endpoint screening.

E. coli WP2, UVA; ranked vs. 8-MOP and methylangelicins.

Evidence Dimension	Mutagenic activity in bacterial assay
Target Compound Data	Markedly lower than 8-MOP; poor mutagenic activity (qualitative ranking).
Comparator Or Baseline	8-MOP: high mutagenicity. 4'-Methylangelicin: higher mutagenicity. 4,4',5'-Trimethylangelicin: highest mutagenicity.
Quantified Difference	Markedly lower vs. 8-MOP; ranking: 4,4',5'-trimethylangelicin > 4'-methylangelicin > 4',5-dimethylangelicin.
Conditions	E. coli WP2 wild-type strain, UVA activation (conditions consistent with Dall'Acqua et al., 1983 and Vedaldi et al., 1991).

Why This Matters

Critical for applications where minimizing photogenotoxic risk is paramount, such as photochemotherapy safety profiling or DNA repair pathway analysis.

• [1] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source
• [2] Vedaldi D, Dall'Acqua F, Baccichetti F, Carlassare F, Bordin F, Rodighiero P, Manzini P, Guiotto A. Methylangelicins: structure activity studies on the role of methyl groups present in 3,4 and 4',5' photoreactive sites. 1991. Handle: 11577/2512411. View Source

Singlet Oxygen Generation: Lowest in Class Among Compared Angelicins and 3-Carbethoxypsoralen

The capacity of 4',5-dimethylangelicin to generate singlet oxygen in vitro is the lowest among a tested series of 4'-methylangelicins and the reference compound 3-CPs, as quantified by singlet oxygen quantum yield measurements [1]. The observed ranking order is: 3-CPs > 4',4-dimethylangelicin > 4'-methylangelicin > 4',5-dimethylangelicin, correlating well with a reduced oxygen effect on Saccharomyces cerevisiae lethality [1]. This positions the compound as the least dependent on Type II (oxygen-mediated) photodynamic damage.

Singlet Oxygen Yield

Reported

3-CPs (highest)

4',4-Dimethylangelicin

4'-Methylangelicin

4',5-Dimethylangelicin (target, lowest)

Lowest oxygen-dependent phototoxicity risk in research models.

In vitro; yeast lethality correlates.

Evidence Dimension	Singlet oxygen generation capacity in vitro
Target Compound Data	Lowest singlet oxygen generation in the tested series (ranking: last).
Comparator Or Baseline	3-CPs: highest; 4',4-dimethylangelicin: higher; 4'-methylangelicin: intermediate.
Quantified Difference	Ranking: 3-CPs > 4',4-DMA > 4'-MA > 4',5-DMA. Exact quantum yields not extracted but relative order is consistent.
Conditions	In vitro singlet oxygen measurement; lethality on Saccharomyces cerevisiae as biological correlate.

Why This Matters

Indicates a lower propensity for oxygen-dependent phototoxicity, making it preferable for experimental settings where oxidative bystander damage must be minimized.

• [1] Photophysical, photochemical and photobiological studies of 4'-methylangelicins, potential agents for photochemotherapy. Il Farmaco; edizione scientifica. 1984 May 11;39(5):411-22. PMID: 6368262. View Source

Antiproliferative Activity: Advantage of 4',5'-Dimethyl Substitution Over 3,4-Disubstituted Analogs

Angelicin derivatives bearing methyl groups at the 4' and 5' positions exhibit higher antiproliferative activity than those carrying methyl groups at the 3 and 4 positions [1]. Specifically, 4',5-dimethylangelicin (with methyls at the 4' and 5 positions) belongs to the higher-activity cluster, while 3,4-dimethylangelicin is comparatively less effective in inhibiting cell proliferation. This structure-activity trend guides selection for in vitro and in vivo models of hyperproliferation.

Antiproliferative SAR

Class-level

Target (4',5'-substituted)Higher antiproliferative activity cluster

Comparator (3,4-substituted)Lower antiproliferative activity

Trend supports selection for antiproliferative endpoint assays.

Ehrlich ascites cells, T2 phage; qualitative SAR.

Evidence Dimension	Antiproliferative activity
Target Compound Data	Higher antiproliferative activity (qualitative ranking: 4',5'-disubstituted > 3,4-disubstituted).
Comparator Or Baseline	3,4-Dimethylangelicin: lower antiproliferative activity.
Quantified Difference	Exact fold-difference not specified; trend established across multiple derivatives.
Conditions	DNA synthesis inhibition in Ehrlich ascites tumor cells and T2 phage inactivation (Vedaldi et al., 1991).

Why This Matters

Directly impacts the selection of the most potent analog for antiproliferation assays, ensuring experimental sensitivity in photochemotherapy research.

• [1] Vedaldi D, Dall'Acqua F, Baccichetti F, Carlassare F, Bordin F, Rodighiero P, Manzini P, Guiotto A. Methylangelicins: structure activity studies on the role of methyl groups present in 3,4 and 4',5' photoreactive sites. 1991. Handle: 11577/2512411. View Source

Skin Phototoxicity: Favorable Profile Lacking Erythema Induction vs. More Phototoxic Angelicins

4',5-Dimethylangelicin does not produce erythema on guinea-pig skin, unlike the more phototoxic 4'-methylangelicin and, to a lesser extent, 4,4',5'-trimethylangelicin [1][2]. While 4',5-dimethylangelicin shows slight phototoxicity in some assays, its profile is markedly safer than that of 4'-methylangelicin, which exhibits skin phototoxicity as an exception among angelicins [1]. This lack of skin phototoxicity contributed to its selection for clinical study [2].

Skin Phototoxicity

Class-level

4'-Methylangelicin (highest erythema)

4,4',5'-Trimethylangelicin

4',5-Dimethylangelicin (target, lowest)

Lower skin phototoxicity ranking supports topical model tolerability.

Guinea-pig skin, UVA co-exposure.

Evidence Dimension	Skin phototoxicity (erythema induction on guinea-pig skin)
Target Compound Data	No erythema; slight phototoxicity in some assays.
Comparator Or Baseline	4'-Methylangelicin: skin phototoxicity present. 4,4',5'-Trimethylangelicin: higher phototoxicity.
Quantified Difference	Ranking: 4'-methylangelicin > 4,4',5'-trimethylangelicin > 4',5-dimethylangelicin (lowest).
Conditions	Guinea-pig skin model, UVA co-exposure.

Why This Matters

Essential for topical or systemic photochemotherapy candidates where skin tolerability is a primary safety gate.

• [1] Vedaldi D, Dall'Acqua F, Baccichetti F, Carlassare F, Bordin F, Rodighiero P, Manzini P, Guiotto A. Methylangelicins: structure activity studies on the role of methyl groups present in 3,4 and 4',5' photoreactive sites. 1991. Handle: 11577/2512411. View Source
• [2] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source

Recommended Application Scenarios for 4',5-Dimethylangelicin Based on Verified Evidence

Photochemotherapy Research for Psoriasis and Hyperproliferative Skin Disorders

4',5-Dimethylangelicin is the preferred angelicin for studies requiring potent antiproliferative activity with a low mutagenic and phototoxic burden. Its monofunctional character avoids DNA crosslinking, and its lack of skin erythema in animal models makes it suitable for topical formulation development [1][2]. It was specifically advanced to clinical evaluation based on this integrated profile.

DNA Repair and Photoadduct Mapping Studies Requiring Pure Monofunctional Lesions

As a pure monofunctional photobinding agent, 4',5-dimethylangelicin enables the introduction of DNA adducts without crosslinks, simplifying repair pathway analysis. Its photobinding rate far exceeds that of angelicin, providing a practical advantage in generating sufficient lesion density for detection [1]. This contrasts with 8-MOP, which generates mixed lesion types.

Comparative Phototoxicity and Reactive Oxygen Species Screening Assays

With the lowest singlet oxygen generation capacity among 4'-methylangelicins and reference compounds like 3-CPs, 4',5-dimethylangelicin serves as a negative control or low-reference point in Type II photodynamic assays [3]. It is ideal for dissecting oxygen-dependent versus oxygen-independent phototoxicity mechanisms.

Structure-Activity Relationship (SAR) Studies on Furocoumarin Methylation

The 4',5-dimethyl substitution represents a key point in the methylation SAR landscape. Its distinct mutagenicity and antiproliferative ranking relative to 3,4-disubstituted and trimethylated analogs makes it an essential comparator in any systematic study of angelicin pharmacology [2].

Application

Selection Property

Validation Focus

Psoriasis & hyperproliferation model photochemotherapy

Monofunctional photoaddition / low erythema ranking

Antiproliferative activity and DNA damage endpoints

DNA lesion mapping & repair pathway studies

Pure monofunctional adducts without crosslinks

Adduct density and repair kinetics under UVA

Type II photodynamic mechanism screening

Lowest singlet oxygen yield ranking

Oxygen-dependent vs independent phototoxicity endpoints

Furocoumarin methylation SAR

4',5-Dimethyl substitution cluster

Mutagenicity and proliferation ranking across analogs

• [1] Bordin F, Carlassare F, Baccichetti F, Guiotto A, Rodighiero P, Vedaldi D, Dall'Acqua F. 4,5'-Dimethylangelicin: a new DNA-photobinding monofunctional agent. Photochem Photobiol. 1979;29(6):1063-70. doi: 10.1111/j.1751-1097.1979.tb07821.x. View Source
• [2] Dall'Acqua F, Vedaldi D, Bordin F, Baccichetti F, Carlassare F, Tamaro M, Rodighiero P, Pastorini G, Guiotto A, Recchia G, Cristofolini M. 4'-Methylangelicins: new potential agents for the photochemotherapy of psoriasis. J Med Chem. 1983 Jun;26(6):870-6. doi: 10.1021/jm00360a016. PMID: 6854590. View Source
• [3] Photophysical, photochemical and photobiological studies of 4'-methylangelicins, potential agents for photochemotherapy. Il Farmaco; edizione scientifica. 1984 May 11;39(5):411-22. PMID: 6368262. View Source